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Compound of Interest

Compound Name: Antimony pentafluoride

Cat. No.: B1205321

This guide provides essential information for researchers, scientists, and drug development
professionals on how to safely manage spills of Antimony Pentafluoride (SbFs). Adherence to
these procedures is critical due to the substance's highly corrosive, toxic, and reactive nature.

Immediate Actions in Case of a Spill

In the event of an Antimony Pentafluoride spill, immediate and decisive action is required to
mitigate risks.

e Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
Isolate the spill or leak area in all directions for at least 50 meters (150 feet) for liquids.[1]
Keep unauthorized personnel away and stay upwind of the spill.[1]

» Ventilate the Area: If it is safe to do so, increase ventilation to the area to disperse harmful
vapors.[2] For larger spills, ventilate enclosed areas.[1]

o Call for Emergency Assistance: Contact your institution's emergency response team and
provide details about the spill, including the substance, quantity, and location.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Antimony
Pentafluoride?
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Al: Antimony Pentafluoride is a colorless, oily liquid that is highly corrosive to metals and
tissue.[3] It is extremely toxic if inhaled, ingested, or if it comes into contact with skin.[4] The
substance reacts violently with water, producing toxic and corrosive hydrogen fluoride gas.[4][5]
It is not combustible but can enhance the combustion of other substances.[5] When heated, it
emits highly toxic fumes of fluorides and metallic antimony.[1]

Q2: What Personal Protective Equipment (PPE) is
required when handling a spill?

A2: A high level of personal protection is mandatory. This includes a positive pressure, full-
facepiece self-contained breathing apparatus (SCBA) or a pressure-demand supplied-air
respirator with an escape SCBA.[1] A fully-encapsulating, chemical-resistant suit is also
required for emergency situations.[1] Standard laboratory PPE such as safety goggles, a face
shield, and chemical-resistant gloves (materials to be specified by safety suppliers) are
essential for any handling of this substance.[2][3]

Q3: What should I do if | am exposed to Antimony
Pentafluoride?

A3: Immediate medical attention is required for any exposure.[4]

 Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration, but do not use the mouth-to-
mouth method if the substance was ingested or inhaled.[1][4]

» Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with
plenty of water for at least 15 minutes.[6] After flushing, apply calcium gluconate gel to the
burn areas.[5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[4][6]

 Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, have them rinse their mouth
and drink water or milk.[3]
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Q4: What materials are incompatible with Antimony

Pentafluoride?

A4: Antimony Pentafluoride is incompatible with a wide range of materials. It reacts violently

with water and bases.[1] It is also incompatible with combustible and reducing substances,

strong acids, and metals.[4][5] It should not be absorbed in sawdust or other combustible

absorbents.[5]

Troubleshooting Guides

Problem

Possible Cause

Solution

Fuming is observed from the

container.

Exposure to moisture in the air.

Antimony Pentafluoride is
hygroscopic and reacts with
moisture to form hydrogen
fluoride fumes.[3] Ensure
containers are tightly sealed
and stored in a dry, well-
ventilated area, preferably

under a nitrogen blanket.[6]

The spill is spreading quickly.

The substance is a liquid with

low viscosity.

Contain the spill using dry,
inert materials such as sand,
earth, or vermiculite.[2] Do not
use water or combustible

absorbents.[5]

A fire has started near the spill.

Antimony Pentafluoride
enhances the combustion of

other substances.

Do NOT use water or foam on
the fire or adjacent fires.[3]
Use dry chemical, carbon
dioxide, or dry sand to
extinguish the fire.[5][6] If
possible and safe to do so,
move the container from the

fire area.[1]

Quantitative Data Summary
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Parameter Value

Reference

Occupational Exposure Limit

) 0.5 mg/m3 [3]
(TLV-TWA as Antimony)
Immediately Dangerous to Life

) 50 mg/m3 [2]

and Health (IDLH as Antimony)
Initial Isolation Distance At least 50 meters (150 feet) in o
(Liquids) all directions
Isolation for Fire Involvement 800 meters (1/2 mile) in all 1]
(Tank, Rail Car, etc.) directions

5-50 mg/kg (between 7 drops
Probable Oral Lethal Dose and one teaspoonful for a 150

Ib person)

Experimental Protocols

Protocol 1: Spill Containment and Initial Cleanup

Objective: To safely contain a liquid spill of Antimony Pentafluoride and prepare it for

neutralization and disposal.

Materials:

Dry sand, dry earth, or vermiculite

Non-sparking tools

Sealable plastic containers

Plastic sheeting

Procedure:

o Ensure all personnel are wearing the appropriate PPE as described in the FAQ section.

e Approach the spill from upwind.
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o For a small spill, cover it with dry earth, dry sand, or another non-combustible material.[1]
o Follow with a plastic sheet to minimize spreading or contact with rain.[1]

» Using clean, non-sparking tools, carefully collect the absorbed material.[1]

o Place the collected material into loosely covered plastic containers for later disposal.[1]

e Do NOT get water inside the containers.[1]

Protocol 2: Neutralization of Contained Spill Residue

Objective: To neutralize the remaining Antimony Pentafluoride residue after the bulk of the
spill has been absorbed.

Disclaimer: The neutralization of Antimony Pentafluoride is a hazardous reaction that should
only be performed by trained personnel. This is a general guideline, and a site-specific protocol
should be developed in consultation with safety experts.

Materials:

e Soda ash (sodium carbonate) or a mixture of soda ash and slaked lime (calcium hydroxide).
e Non-sparking tools for application.

Procedure:

o Ensure the spill has been fully absorbed with an inert material as per Protocol 1.

» Slowly and carefully apply the neutralizing agent to the contained spill residue. Avoid creating
dust.

e The reaction may generate heat and fumes. Do not stand directly over the spill during
neutralization.

» Allow the mixture to react completely.

e The neutralized residue should then be collected and placed in a suitable, labeled container
for hazardous waste disposal.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.guidechem.com/encyclopedia/antimony-pentafluoride-dic200663.html
https://www.guidechem.com/encyclopedia/antimony-pentafluoride-dic200663.html
https://www.guidechem.com/encyclopedia/antimony-pentafluoride-dic200663.html
https://www.guidechem.com/encyclopedia/antimony-pentafluoride-dic200663.html
https://www.guidechem.com/encyclopedia/antimony-pentafluoride-dic200663.html
https://www.benchchem.com/product/b1205321?utm_src=pdf-body
https://www.benchchem.com/product/b1205321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 Itis necessary to dispose of Antimony Pentafluoride as a hazardous waste. Contact your
state's Department of Environmental Protection (DEP) or the regional office of the
Environmental Protection Agency (EPA) for guidance.[2]

Visualizations
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Antimony Pentafluoride Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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